Cas no 19549-70-3 (2,2-Dimethyl-3-heptanol)
2,2-Dimethyl-3-heptanol structure
Product Name:2,2-Dimethyl-3-heptanol
2,2-Dimethyl-3-heptanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptanol,2,2-dimethyl-
- 2,2-DIMETHYL-3-HEPTANOL
- 2,2-dimethylheptan-3-ol
- 3-Heptanol,2,2-dimethyl
- 3-Heptanol,2-dimethyl
- Butyl-tert.-butyl-carbinol
- 19549-70-3
- 2,2-Dimethyl-heptan-3-ol
- NSC97540
- AKOS011018651
- NSC 97540
- 3-Heptanol,2-dimethyl-
- 3-Heptanol, 2,2-dimethyl-
- NSC-97540
- DTXSID601313652
- SCHEMBL574359
- FT-0694425
- 2,2-Dimethyl-3-heptanol
-
- MDL： MFCD00021936
- Inchi： 1S/C9H20O/c1-5-6-7-8(10)9(2,3)4/h8,10H,5-7H2,1-4H3
- InChI Key： QENWAAAGDINHGE-UHFFFAOYSA-N
- SMILES： OC(CCCC)C(C)(C)C
Computed Properties
- Exact Mass: 144.15100
- Monoisotopic Mass: 144.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 81.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8240
- Melting Point: 6.15°C (estimate)
- Boiling Point: 192.9°C (estimate)
- Flash Point: 70°C
- Refractive Index: 1.4310
- PSA: 20.23000
- LogP: 2.58360
- Vapor Pressure: 0.3±0.7 mmHg at 25°C
2,2-Dimethyl-3-heptanol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2-Dimethyl-3-heptanol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-Dimethyl-3-heptanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473153-50mg |
2,2-Dimethyl-3-heptanol |
19549-70-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D473153-100mg |
2,2-Dimethyl-3-heptanol |
19549-70-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D473153-500mg |
2,2-Dimethyl-3-heptanol |
19549-70-3 | 500mg |
$ 115.00 | 2022-06-05 |
2,2-Dimethyl-3-heptanol Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
19549-70-3 (2,2-Dimethyl-3-heptanol) Related Products
- 1838-73-9(3-Methyl-4-heptanol)
- 19549-72-5(2,4-Dimethyl-3-heptanol)
- 617-29-8(2-Methyl-3-hexanol)
- 19550-07-3(2,5-Dimethyl-3-hexanol)
- 19780-39-3(3-Ethyl-2-heptanol)
- 16844-71-6(Epifriedelanol)
- 18720-62-2(2-Methyl-3-heptanol)
- 14979-39-6(4-Methyl-3-heptanol)
- 4209-90-9(2,2-Dimethyl-3-hexanol)
- 144-19-4(2,2,4-Trimethyl-1,3-pentanediol)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
